Cas no 19578-76-8 (Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-)

• Product Name: Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-
• CAS No: 19578-76-8
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 1388060
• PubChem ID: 563476
• Update Time: 2025-04-20

Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-(phenylmethoxy)-
• 1,3,5-trimethyl-2-phenylmethoxybenzene
• Benzylmesityl ether
• 1,3,5-Trimethyl-2-(phenylmethoxy)benzene
• 2-(Benzyloxy)-1,3,5-trimethylbenzene #
• 2-(Benzyloxy)-1,3,5-trimethylbenzene
• LRDRIZQHBIVHEQ-UHFFFAOYSA-N
• 19578-76-8
• DTXSID40340311
• SCHEMBL10481838

• Inchi： 1S/C16H18O/c1-12-9-13(2)16(14(3)10-12)17-11-15-7-5-4-6-8-15/h4-10H,11H2,1-3H3
• InChI Key： LRDRIZQHBIVHEQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 226.13584
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23